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Compound of Interest

Compound Name: NC1153

cat. No.: B15570748

Application Notes and Protocols: NC1153

For Researchers, Scientists, and Drug Development Professionals

Introduction

NC1153 is a potent and selective, orally active inhibitor of Janus kinase 3 (JAK3).[1][2] As a
Mannich base compound, NC1153 effectively blocks the IL-2-induced activation of JAK3 and
its downstream signaling substrate, STAT5a/b.[1][2] This targeted inhibition of the JAK3
pathway makes NC1153 a valuable research tool for studying immune responses mediated by
cytokines that utilize the common gamma chain (yc), such as IL-2, IL-4, IL-7, IL-9, IL-15, and
IL-21. Due to its specificity, NC1153 shows potential in promoting long-term allograft survival
and is being investigated for its therapeutic applications in autoimmune diseases and organ
transplantation.[2]

These application notes provide detailed protocols for the preparation, storage, and use of
NC1153, along with stability guidelines to ensure reproducible and reliable experimental
outcomes.

Data Presentation: Physicochemical and Solubility
Data

Quantitative data for NC1153 is summarized in the tables below for easy reference and
comparison.
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Table 1: Physicochemical Properties of NC1153

Property Value Source
CAS Number 150661-91-9 [2]
Molecular Formula C1sH3sCI2N20 [2]
Pathway JAK/STAT Signaling [1]
Target JAK3 [1][2]
Table 2: Solubility of NC1153
Solvent Solubility Comments
Prepare stock solutions in
DMSO =70 mg/mL

high-quality, anhydrous DMSO.

Aqueous Buffers

Poorly soluble

Direct dissolution in aqueous
buffers is not recommended.
Dilute from a DMSO stock.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the JAK3/STAT5 signaling pathway and a general

experimental workflow for assessing the inhibitory activity of NC1153.
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Caption: JAK3/STATS5 Signaling Pathway Inhibition by NC1153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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